Cas no 546-44-1 (Trisiloxane,1,1,1,3,5,5,5-heptamethyl-3-phenyl-)

• Product Name: Trisiloxane,1,1,1,3,5,5,5-heptamethyl-3-phenyl-
• CAS No: 546-44-1
• MF: C₁₃H₂₆O₂Si₃
• MW: 298.600846767426
• CID: 378010
• PubChem ID: 136354
• Update Time: 2025-04-19

Trisiloxane,1,1,1,3,5,5,5-heptamethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,1,1,1,3,5,5,5-heptamethyl-3-phenyl-
• 3-PHENYLHEPTAMETHYLTRISILOXANE
• trimethyl-(methyl-phenyl-trimethylsilyloxysilyl)oxysilane
• 1,1,1,3,5,5,5-Heptamethyl-3-phenyl-trisiloxan
• 1,1,1,3,5,5,5-Heptamethyl-3-phenyltrisiloxane
• 2.2.4.6.6-pentamethyl-4-phenyl-2.4.6-trisila-3.5-dioxaheptane
• 3-phenyl-1,1,1,3,5,5,5-heptamethyltrisiloxane
• bis(trimethylsiloxy)phenylmethylsilane
• DTXSID50203029
• 1,1,1,3,5,5,5-heptamethyl-3-phenyl-trisiloxane
• 546-44-1
• 3-PHENYLHEPTAMETHYLTRISILOXANE?
• AMY25710
• SCHEMBL2394267
• MFCD01074477

• MDL： MFCD01074477
• Inchi： 1S/C13H26O2Si3/c1-16(2,3)14-18(7,15-17(4,5)6)13-11-9-8-10-12-13/h8-12H,1-7H3
• InChI Key： FNATTZRLLOIKNY-UHFFFAOYSA-N
• SMILES： [Si](C)(C1C=CC=CC=1)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 298.12400
• Monoisotopic Mass: 298.12406
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.908
• Boiling Point: 95 °C
• Flash Point: 64°C
• Refractive Index: 1.4468
• PSA: 18.46000
• LogP: 3.66860

Trisiloxane,1,1,1,3,5,5,5-heptamethyl-3-phenyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38